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Compound of Interest

Compound Name: 2-Chloro-4-methyl-5-nitrophenol

CAS No.: 100959-50-0

Cat. No.: B3183575

Get Quote

Executive Summary & Chemical Profile
Effective disposal of 2-Chloro-4-methyl-5-nitrophenol requires strict adherence to protocols

for halogenated organic toxins.[1] Unlike simple organic solvents, the presence of both a nitro

group (

) and a chlorine atom (

) on the phenolic ring mandates specific segregation to prevent the formation of toxic dioxins
during incineration and to avoid energetic instabilities in storage.
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Parameter Detail

Chemical Name 2-Chloro-4-methyl-5-nitrophenol

CAS Number 100959-50-0

Molecular Formula

Physical State Light yellow to beige solid

Primary Hazards
Acute Toxicity (Oral/Dermal), Skin/Eye Irritation,

Aquatic Toxicity

Reactivity Alert
Incompatible with Strong Bases. Forms shock-

sensitive salts (Nitrophenates).[1][2]

Hazard Assessment & Segregation Logic
The "Why" Behind the Protocol:

Halogen Content: The chlorine atom necessitates disposal in a Halogenated Waste stream.

Standard non-halogenated incineration (used for solvents like acetone) is insufficient and

illegal for this compound, as incomplete combustion can generate hydrochloric acid (HCl)

and polychlorinated dibenzodioxins (PCDDs).

Nitro-Phenolic Nature: Phenols are weak acids (

). If mixed with strong bases (NaOH, KOH) in a waste container, this compound will
deprotonate to form a nitrophenate salt.[1] These salts are often significantly less stable and
more shock-sensitive than the parent phenol. NEVER mix with basic waste.[1]
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Figure 1: Decision logic for segregating 2-Chloro-4-methyl-5-nitrophenol waste. Note the

critical prohibition of basic contaminants.[3]

Step-by-Step Disposal Protocol
Phase A: Personal Protective Equipment (PPE)
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Before handling waste, verify the following PPE is donned. This compound is a skin irritant and

toxic by absorption.[4][5][6]

Gloves: Double-gloving recommended. Nitrile (minimum 0.11 mm thickness) is generally

effective for solid handling.

Respiratory: If handling powder outside a fume hood, use an N95 or P100 particulate

respirator.[1]

Eye Protection: Chemical splash goggles (ANSI Z87.1).

Phase B: Packaging & Labeling
Scenario 1: Solid Waste (Pure Compound or contaminated
solids)

Containment: Place the solid waste into a clear polyethylene bag (minimum 2 mil thickness).

Secondary Containment: Seal the bag and place it inside a wide-mouth high-density

polyethylene (HDPE) jar.

Labeling: Apply a hazardous waste label.

Constituents: Write "2-Chloro-4-methyl-5-nitrophenol" (do not use abbreviations).

Hazard Checkboxes: Check "Toxic" and "Irritant".

Scenario 2: Liquid Waste (Solutions)
Solvent Compatibility: Ensure the solvent it is dissolved in (e.g., DCM, Methanol) is

compatible with the Halogenated Organic waste stream.

pH Check: Verify the waste solution is neutral or slightly acidic (pH 4-7). Do not add to a

container with high pH (Basic) waste.

Pouring: Use a funnel to prevent spills on the container threads.

Cap Torque: Tighten cap to hand-tightness.[1] Do not over-torque, as this can crack caps

during thermal expansion in storage.[1]
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Phase C: Final Hand-off
Storage: Store in a satellite accumulation area (SAA) away from heat sources and direct

sunlight.

Disposal Method: The facility's waste contractor must incinerate this material at a licensed

TSD (Treatment, Storage, and Disposal) facility equipped with scrubbers for HCl and NOx.[1]

Emergency Procedures (Spills)
In the event of a bench-top spill of solid material:

Isolate: Alert nearby personnel and cordon off the area.

PPE Upgrade: Wear a dust mask/respirator to avoid inhaling airborne particles.

Dry Cleanup:

Do NOT sweep vigorously (generates dust).

Cover the spill with a damp paper towel to suppress dust.

Scoop the material using a plastic scoop or dustpan.

Decontamination: Wipe the surface with a soap/water solution.[7] Avoid using bleach

(oxidizer) directly on the concentrated chemical.

Disposal: Place all cleanup materials (towels, scoop) into the Solid Toxic Waste container.

Regulatory Compliance & References
Regulatory Classification[8][9]

US EPA (RCRA): While not explicitly P-listed or U-listed by specific CAS name in 40 CFR

261.33, it must be characterized as hazardous based on toxicity and halogen content.[1] It

typically falls under Process Waste or Halogenated Solvents profiles depending on the

mixture.

DOT (Department of Transportation): For transport, it is generally classified under:
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UN Number: UN 2811 (Toxic solids, organic, n.o.s.) or UN 2237 (Chloronitroanilines -

related class).[1]

Hazard Class: 6.1 (Toxic Substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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